Cas no 98139-22-1 (4-Amino-3,5-dinitrobenzenesulfonic acid)

4-Amino-3,5-dinitrobenzenesulfonic acid Properties

Names and Identifiers

• 4-Amino-3,5-dinitrobenzenesulfonic acid
• DTXSID40393665
• 98139-22-1
• CS-0329975
• 2,6-Dinitroanilin-4-Sulfosaure
• AC-27148
• FT-0701567
• AKOS016004843
• SCHEMBL8066473
• +Expand

• MDL： MFCD00856166
• InChIKey： QDVQTSSPAQEFEN-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H5N3O7S/c7-6-4(8(10)11)1-3(17(14,15)16)2-5(6)9(12)13/h1-2H,7H2,(H,14,15,16)
• SMILES： C1=C(C=C(C(=C1[N+](=O)[O-])N)[N+](=O)[O-])S(=O)(=O)O

Computed Properties

• Exact Mass: 262.98482068g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 262.98482068g/mol
• Heavy Atom Count: 17
• Complexity: 394
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 180Ų